Cas no 2228677-15-2 (2-1-(aminooxy)propan-2-yl-4,6-difluorophenol)

• Product Name: 2-1-(aminooxy)propan-2-yl-4,6-difluorophenol
• CAS No: 2228677-15-2
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 5960167
• PubChem ID: 165615165
• Update Time: 2025-06-12

2-1-(aminooxy)propan-2-yl-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)propan-2-yl-4,6-difluorophenol
• 2228677-15-2
• EN300-1798598
• 2-[1-(aminooxy)propan-2-yl]-4,6-difluorophenol

• Inchi： 1S/C9H11F2NO2/c1-5(4-14-12)7-2-6(10)3-8(11)9(7)13/h2-3,5,13H,4,12H2,1H3
• InChI Key： BXJBKQXASQMPQL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C(C)CON)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminooxy)propan-2-yl-4,6-difluorophenol

Comprehensive Overview of 2-1-(aminooxy)propan-2-yl-4,6-difluorophenol (CAS No. 2228677-15-2): Properties, Applications, and Innovations

In the realm of specialized chemical compounds, 2-1-(aminooxy)propan-2-yl-4,6-difluorophenol (CAS No. 2228677-15-2) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its aminooxy and difluorophenol functional groups, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are keen to explore its synthesis, stability, and reactivity under various conditions, making it a focal point in modern chemical research.

The growing interest in fluorinated phenolic compounds like 2-1-(aminooxy)propan-2-yl-4,6-difluorophenol stems from their enhanced bioavailability and metabolic stability. These properties are particularly valuable in drug discovery, where fluorine substitution is a common strategy to improve pharmacokinetics. Recent studies highlight its role as a potential intermediate in the development of targeted therapies, aligning with the broader trend of precision medicine. Additionally, its applications in crop protection formulations underscore its relevance in sustainable agriculture, a hot topic among environmental advocates.

From a synthetic chemistry perspective, the compound's CAS No. 2228677-15-2 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories prioritize its use in cross-coupling reactions and bioconjugation techniques, owing to its reactive aminooxy moiety. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and energy consumption, addressing the demand for eco-friendly industrial processes.

Beyond its technical attributes, 2-1-(aminooxy)propan-2-yl-4,6-difluorophenol is frequently searched in conjunction with terms like "fluorophenol derivatives", "aminooxy applications", and "CAS 2228677-15-2 supplier". These queries reflect the compound's niche yet expanding role in R&D. Furthermore, its potential in biomedical imaging and diagnostic probes has sparked discussions in academic forums, positioning it as a candidate for next-generation diagnostic tools.

In summary, 2-1-(aminooxy)propan-2-yl-4,6-difluorophenol exemplifies the intersection of innovation and practicality in chemical sciences. Its multifaceted applications, coupled with the industry's shift toward sustainable solutions and personalized medicine, ensure its continued relevance. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.